Cas no 848243-25-4 (2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 848243-25-4
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• MDL: MFCD07366722
• CID: 93071
• PubChem ID: 329771373
• Update Time: 2025-06-08

2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Isopropoxypyridine-3-boronic acid pinacol ester
• 2-Isopropoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-propan-2-yloxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(propan-2-yloxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Isopropoxypyridin-3-boronic acid pinacol ester
• SCHEMBL1485098
• 2-(1-methylethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CS-0094343
• MFCD07366722
• (2-ISOPROPOXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 2-[(Propan-2-yl)oxy]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-ISOPROPOXYPYRIDINE-3-BORONIC ACID, PINACOL ESTER
• DTXSID20590337
• 848243-25-4
• A840947
• DLFPLUKZBSELRD-UHFFFAOYSA-N
• AB31068
• AS-40637
• 2-Isopropoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine, AldrichCPR
• FT-0678270
• 2-(Isopropoxy)pyridine-3-boronic acid pinacol ester
• AKOS015892162

• MDL： MFCD07366722
• Inchi： 1S/C14H22BNO3/c1-10(2)17-12-11(8-7-9-16-12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3
• InChI Key： DLFPLUKZBSELRD-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.16900
• Monoisotopic Mass: 263.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.03
• Boiling Point: 354.4°C at 760 mmHg
• Flash Point: 168.1°C
• Refractive Index: 1.486
• Water Partition Coefficient: Slightly miscible with water.
• PSA: 40.58000
• LogP: 2.16800
• Solubility: Not determined

2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 848243-25-4)

2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 848243-25-4, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a pyridine ring functionalized with an isopropoxy group and a pinacol boronate ester moiety, make it a versatile building block for drug discovery and material science applications.

The pyridine core is a widely recognized pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the isopropoxy group enhances the compound's solubility and stability, making it more amenable to further chemical modifications. Additionally, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (pinacol boronate) group provides a stable boronic acid equivalent that is highly reactive in cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing complex molecular architectures for drug development.

In recent years, the demand for efficient and scalable synthetic routes to biologically relevant compounds has driven innovation in boron chemistry. The use of pinacol boronates has become particularly prominent due to their excellent handling properties and compatibility with palladium-catalyzed cross-coupling reactions. The compound CAS No. 848243-25-4 exemplifies this trend by serving as a precursor for the synthesis of novel heterocyclic compounds with potential therapeutic applications.

One of the most compelling aspects of 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is its utility in the preparation of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are frequently targeted in anticancer therapies. By incorporating this compound into drug-like molecules, researchers can exploit its reactivity to generate potent inhibitors with improved selectivity and efficacy. For instance, recent studies have demonstrated its use in synthesizing pyridine-based kinase inhibitors that exhibit promising activity against various cancer cell lines.

The synthesis of 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine derivative followed by the introduction of the pinacol boronate group via lithiation-borylation or direct borylation methods. These synthetic strategies leverage advanced catalytic systems that enhance reaction efficiency and minimize byproduct formation.

The versatility of this compound is further underscored by its application in materials science. Boron-containing pyridines have been explored as ligands in transition metal catalysis and as components in organic electronic materials. The stability and reactivity of the pinacol boronate group make it an ideal candidate for designing novel materials with enhanced performance characteristics. For example, researchers have utilized derivatives of this compound to develop organic semiconductors that exhibit superior charge transport properties.

From a regulatory perspective, CAS No. 848243-25-4 benefits from being classified as a research chemical rather than a controlled substance. This classification simplifies its handling and distribution while still allowing for its use in legitimate scientific endeavors. However, it is imperative for researchers to adhere to laboratory safety protocols when working with organoboron compounds due to their potential reactivity with moisture and air.

The future prospects for 2-Isopropoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine are bright given its broad utility across multiple scientific disciplines. As drug discovery efforts continue to evolve toward more modular and efficient synthetic strategies，this compound is likely to remain a cornerstone in the development of next-generation therapeutics。Moreover，its applications in materials science suggest that it will continue to be a valuable asset for researchers exploring new frontiers in chemical innovation.